1-cyclopropanecarbonyl-4-nitrosopiperazine
Overview
Description
1-cyclopropanecarbonyl-4-nitrosopiperazine is a chemical compound with the molecular formula C8H13N3O2 It is a derivative of piperazine, a heterocyclic organic compound, and contains both a cyclopropane and a nitroso group
Preparation Methods
The synthesis of 1-cyclopropanecarbonyl-4-nitrosopiperazine typically involves the reaction of piperazine derivatives with nitrosating agents. One common method includes the reaction of 1-cyclopropanecarbonylpiperazine with nitrous acid or other nitrosating agents under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent oxidation and other side reactions. Industrial production methods may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity.
Chemical Reactions Analysis
1-cyclopropanecarbonyl-4-nitrosopiperazine undergoes various chemical reactions, including:
Oxidation: The nitroso group can be oxidized to form nitro derivatives under strong oxidizing conditions.
Reduction: The nitroso group can be reduced to an amine group using reducing agents such as hydrogen gas in the presence of a catalyst.
Substitution: The compound can undergo nucleophilic substitution reactions, where the nitroso group is replaced by other nucleophiles. Common reagents used in these reactions include hydrogen gas, catalysts like palladium or platinum, and nitrosating agents like sodium nitrite. Major products formed from these reactions include nitro derivatives, amine derivatives, and substituted piperazine compounds.
Scientific Research Applications
1-cyclopropanecarbonyl-4-nitrosopiperazine has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of more complex organic compounds.
Biology: The compound is studied for its potential biological activity, including its effects on cellular processes.
Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs.
Industry: It is used in the production of various chemical products and as a reagent in chemical reactions.
Mechanism of Action
The mechanism of action of 1-cyclopropanecarbonyl-4-nitrosopiperazine involves its interaction with molecular targets in biological systems. The nitroso group can form reactive intermediates that interact with cellular components, leading to various biological effects. The exact molecular pathways involved are still under investigation, but it is believed that the compound can modulate enzyme activity and affect cellular signaling pathways.
Comparison with Similar Compounds
1-cyclopropanecarbonyl-4-nitrosopiperazine can be compared with other nitrosopiperazine derivatives, such as 1-cyclopentyl-4-nitrosopiperazine and 1-methyl-4-nitrosopiperazine. These compounds share similar structural features but differ in their substituent groups, which can affect their chemical reactivity and biological activity. The uniqueness of this compound lies in its specific combination of a cyclopropane and a nitroso group, which imparts distinct chemical and biological properties.
Properties
CAS No. |
2742659-60-3 |
|---|---|
Molecular Formula |
C8H13N3O2 |
Molecular Weight |
183.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
